N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide

• IUPAC Name: N,N'-bis(2,2,6,6-tetramethylpiperidin-4-yl)oxamide
• InChI: InChI=1S/C20H38N4O2/c1-17(2)9-13(10-18(3,4)23-17)21-15(25)16(26)22-14-11-19(5,6)24-20(7,8)12-14/h13-14,23-24H,9-12H2,1-8H3,(H,21,25)(H,22,26)
• InChI Key: VRUJIAHCNZVTLF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C)C
• Molecular Formula: C20H38N4O2
• DSSTOX Substance ID: DTXSID70342242
• Molecular Weight: 366.5 g/mol
• CAS RN: 65612-87-5

Description

N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)ethanediamide, commonly known as Tinuvin 770, is an important compound used in various scientific research applications. It belongs to the class of hindered amine light stabilizers (HALS) and is widely used as a UV stabilizer in polymers, coatings, and other materials.

Mechanism of Action

Tinuvin 770 acts as a UV stabilizer by absorbing UV radiation and converting it into heat. This process prevents the degradation of polymers and other materials caused by exposure to UV radiation. Tinuvin 770 also acts as an antioxidant, preventing the oxidation of polymers and other materials.
Biochemical and Physiological Effects:
Tinuvin 770 has no known biochemical or physiological effects. It is considered to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of using Tinuvin 770 in lab experiments is its ability to prevent the degradation of polymers and other materials caused by exposure to UV radiation. This allows for more accurate and reliable results in experiments involving UV-sensitive materials. However, Tinuvin 770 may have some limitations in certain experiments, such as those involving high temperatures or acidic conditions.

Future Directions

There are numerous future directions for research involving Tinuvin 770. One area of research could focus on developing more efficient and effective UV stabilizers for use in polymers and other materials. Another area of research could focus on the use of Tinuvin 770 in the production of biodegradable polymers and materials. Additionally, research could focus on the potential use of Tinuvin 770 in the medical field, such as in the development of new drug delivery systems.

Scientific Research Applications

Tinuvin 770 has found numerous applications in scientific research. It is commonly used as a UV stabilizer in various polymers, including polyethylene, polypropylene, and PVC. It is also used as a stabilizer in coatings, adhesives, and sealants. Tinuvin 770 is also used in the production of various fibers, including nylon and polyester.